Cas no 951891-88-6 (7-(3,4,5-Trimethoxyphenyl)-7-oxoheptanoic acid)

• Product Name: 7-(3,4,5-Trimethoxyphenyl)-7-oxoheptanoic acid
• CAS No: 951891-88-6
• MF: C₁₆H₂₂O₆
• MW: 310.342285633087
• CID: 4722617
• Update Time: 2025-10-20

7-(3,4,5-Trimethoxyphenyl)-7-oxoheptanoic acid Chemical and Physical Properties

Names and Identifiers

• 7-(3,4,5-trimethoxyphenyl)-7-oxoheptanoic acid
• 7-oxo-7-(3,4,5-trimethoxyphenyl)heptanoic acid
• 7211e
• 7-(3,4,5-Trimethoxyphenyl)-7-oxoheptanoic acid

• Inchi： 1S/C16H22O6/c1-20-13-9-11(10-14(21-2)16(13)22-3)12(17)7-5-4-6-8-15(18)19/h9-10H,4-8H2,1-3H3,(H,18,19)
• InChI Key： LUBTWZKEGFQQPJ-UHFFFAOYSA-N
• SMILES： O=C(C1C=C(C(=C(C=1)OC)OC)OC)CCCCCC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 10
• Complexity: 343
• Topological Polar Surface Area: 82.1

Additional information on 7-(3,4,5-Trimethoxyphenyl)-7-oxoheptanoic acid

Recent Advances in the Study of 7-(3,4,5-Trimethoxyphenyl)-7-oxoheptanoic Acid (CAS: 951891-88-6)

The compound 7-(3,4,5-Trimethoxyphenyl)-7-oxoheptanoic acid (CAS: 951891-88-6) has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This β-keto acid derivative, characterized by its trimethoxyphenyl moiety, has been investigated for its diverse biological activities, including anti-inflammatory, anticancer, and antimicrobial properties. Recent studies have focused on elucidating its mechanism of action, optimizing its synthesis, and exploring its therapeutic potential.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 7-(3,4,5-Trimethoxyphenyl)-7-oxoheptanoic acid exhibits potent inhibitory effects on tubulin polymerization, a key mechanism in anticancer drug development. The researchers synthesized a series of analogs and evaluated their cytotoxicity against various cancer cell lines, with the parent compound showing promising activity against breast and lung cancer cells. Molecular docking studies revealed that the compound binds to the colchicine site of tubulin, disrupting microtubule dynamics and inducing apoptosis.

In addition to its anticancer properties, recent research has highlighted the compound's potential as an anti-inflammatory agent. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that 7-(3,4,5-Trimethoxyphenyl)-7-oxoheptanoic acid significantly reduces the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in macrophage cells. The study suggested that the compound's activity may be mediated through the inhibition of NF-κB signaling, a critical pathway in inflammation.

The synthesis of 7-(3,4,5-Trimethoxyphenyl)-7-oxoheptanoic acid has also been a focus of recent research. A 2023 paper in Organic & Biomolecular Chemistry described an improved synthetic route that enhances yield and purity while reducing environmental impact. The new method employs green chemistry principles, such as solvent-free conditions and catalytic reactions, making it more sustainable for large-scale production.

Looking ahead, researchers are exploring the potential of 7-(3,4,5-Trimethoxyphenyl)-7-oxoheptanoic acid as a scaffold for drug development. Its unique chemical structure and demonstrated biological activities make it a promising candidate for further optimization. Future studies are expected to focus on structure-activity relationships, pharmacokinetic properties, and in vivo efficacy to advance this compound toward clinical applications.